Cas no 896342-43-1 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide
• CAS No: 896342-43-1
• MF: C₂₄H₃₀N₄O₄
• MW: 438.519405841827
• CID: 6283183
• PubChem ID: 16031950
• Update Time: 2025-07-16

N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide
• N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,3-dimethylphenyl)oxamide
• NCGC00135904-01
• 896342-43-1
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2,3-dimethylphenyl)oxalamide
• N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,3-dimethylphenyl)ethanediamide
• HMS1902J12
• AKOS002049931
• AKOS021642773
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,3-dimethylphenyl)ethanediamide
• G856-4183
• F2573-0100
• MFCD07192656
• CHEMBL1435438

• Inchi： 1S/C24H30N4O4/c1-16-5-4-6-19(17(16)2)26-24(30)23(29)25-14-20(28-11-9-27(3)10-12-28)18-7-8-21-22(13-18)32-15-31-21/h4-8,13,20H,9-12,14-15H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： CAVVPYXXDWVHDB-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CNC(C(NC1C=CC=C(C)C=1C)=O)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 438.22670545g/mol
• Monoisotopic Mass: 438.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide

Comprehensive Analysis of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide (CAS No. 896342-43-1)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide, identified by its CAS No. 896342-43-1, is a sophisticated organic molecule with a unique structural framework. This compound has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential applications in targeting specific biological pathways. The presence of a benzodioxole moiety, combined with a methylpiperazine group and a dimethylphenyl segment, makes it a promising candidate for further research in therapeutic development.

In recent years, the scientific community has shown increasing interest in compounds with heterocyclic and multi-functional architectures, such as N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide. This interest is driven by the growing demand for novel bioactive molecules that can address unmet medical needs. Researchers are particularly intrigued by the compound's potential to modulate enzyme activity or receptor binding, which could pave the way for innovative treatments in neurology, oncology, and other therapeutic areas.

The synthesis of CAS No. 896342-43-1 involves a series of carefully controlled reactions to ensure the integrity of its complex structure. Key steps include the coupling of the benzodioxole derivative with the methylpiperazine component, followed by the introduction of the dimethylphenyl group. This process highlights the importance of precision in organic synthesis, a topic frequently searched by chemists and pharmaceutical professionals. The compound's stability and solubility profiles are also critical factors under investigation, as they influence its bioavailability and efficacy in potential applications.

From a pharmacological perspective, N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide exhibits intriguing properties that warrant further exploration. Preliminary studies suggest its ability to interact with neurotransmitter systems, making it a subject of interest for mental health research. Additionally, its structural resemblance to known kinase inhibitors has sparked curiosity about its potential role in cancer therapy. These aspects align with current trends in drug discovery, where multi-targeted approaches are gaining traction.

The compound's molecular weight and logP value are also topics of discussion among researchers, as they provide insights into its pharmacokinetic behavior. Understanding these parameters is essential for optimizing drug delivery systems, a hot topic in pharmaceutical sciences. Furthermore, the environmental impact of such compounds is increasingly scrutinized, reflecting the broader societal shift toward sustainable and eco-friendly chemistry practices.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,3-dimethylphenyl)ethanediamide (CAS No. 896342-43-1) represents a fascinating area of study with significant potential for future advancements. Its intricate structure and diverse functional groups offer numerous opportunities for innovation in drug design and development. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in modern medicine.